Cas no 89930-02-9 (Benzonitrile, 2-methyl-3-(3-pyridinyl)-)

• Product Name: Benzonitrile, 2-methyl-3-(3-pyridinyl)-
• CAS No: 89930-02-9
• MF: C₁₃H₁₀N₂
• MW: 194.231902599335
• CID: 585071
• PubChem ID: 13245932
• Update Time: 2025-04-19

Benzonitrile, 2-methyl-3-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-methyl-3-(3-pyridinyl)-
• 2-methyl-3-pyridin-3-ylbenzonitrile
• DTXSID00531647
• 89930-02-9
• SCHEMBL2146568
• AVTWYROZGKAXGE-UHFFFAOYSA-N
• 2-Methyl-3-(pyridin-3-yl)benzonitrile
• 3 -(3-cyano-2-methylphenyl)pyridine

• Inchi： 1S/C13H10N2/c1-10-11(8-14)4-2-6-13(10)12-5-3-7-15-9-12/h2-7,9H,1H3
• InChI Key： AVTWYROZGKAXGE-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1)C1C=CC=C(C#N)C=1C

Computed Properties

• Exact Mass: 194.084398327g/mol
• Monoisotopic Mass: 194.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7Ų